Cas no 2229392-25-8 (tert-butyl N-1-(9H-fluoren-9-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(9H-fluoren-9-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2229392-25-8
• MF: C₂₁H₂₃NO₃
• MW: 337.412225961685
• CID: 6524830
• PubChem ID: 165655139
• Update Time: 2025-05-21

tert-butyl N-1-(9H-fluoren-9-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(9H-fluoren-9-yl)-2-oxoethyl-N-methylcarbamate
• EN300-1892426
• 2229392-25-8
• tert-butyl N-[1-(9H-fluoren-9-yl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C21H23NO3/c1-21(2,3)25-20(24)22(4)18(13-23)19-16-11-7-5-9-14(16)15-10-6-8-12-17(15)19/h5-13,18-19H,1-4H3
• InChI Key： JMKBHNUDEDVCBA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C(C=O)C1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 337.16779360g/mol
• Monoisotopic Mass: 337.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-1-(9H-fluoren-9-yl)-2-oxoethyl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-1-(9H-fluoren-9-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229392-25-8)

The compound tert-butyl N-1-(9H-fluoren-9-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229392-25-8) is a specialized organic molecule widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a fluorenyl group and a tert-butyl carbamate moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its role in peptide synthesis and drug discovery, particularly in the context of N-methylation and protecting group strategies.

In recent years, the demand for high-purity intermediates like tert-butyl N-1-(9H-fluoren-9-yl)-2-oxoethyl-N-methylcarbamate has surged, driven by advancements in targeted drug delivery and bioconjugation techniques. This compound is often associated with Fmoc-protected amino acids, a topic of significant interest in solid-phase peptide synthesis (SPPS). Its CAS No. 2229392-25-8 is frequently queried in databases such as SciFinder and Reaxys, highlighting its relevance in academic and industrial settings.

One of the key applications of this compound lies in its ability to serve as a building block for N-methylated peptides, which are increasingly explored for their enhanced metabolic stability and bioavailability. The tert-butyl group provides steric protection, while the fluoren-9-yl moiety enables selective deprotection under mild conditions. These features align with current trends in green chemistry and sustainable synthesis, as researchers seek efficient methods to minimize waste and reduce reaction steps.

From a technical perspective, the synthesis of tert-butyl N-1-(9H-fluoren-9-yl)-2-oxoethyl-N-methylcarbamate involves multi-step organic transformations, often starting from 9-fluorenylmethanol or its derivatives. The compound’s purity is critical, as impurities can affect downstream applications in peptide coupling reactions. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its structural integrity and quality.

The growing interest in peptide therapeutics and biologics has further amplified the importance of this compound. For instance, it is frequently discussed in forums and publications related to cancer research and neurodegenerative diseases, where modified peptides play a pivotal role. Its CAS No. 2229392-25-8 is also linked to patents describing novel drug delivery systems, reflecting its potential in cutting-edge medical applications.

In summary, tert-butyl N-1-(9H-fluoren-9-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229392-25-8) represents a critical tool for modern chemists and pharmacologists. Its versatility in peptide modification and compatibility with Fmoc chemistry ensure its continued relevance in both academic and industrial research. As the field of precision medicine evolves, this compound is poised to remain at the forefront of innovative therapeutic development.